Cas no 2223050-70-0 (3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester)

• Product Name: 3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester
• CAS No: 2223050-70-0
• MF: C₁₇H₂₃BN₂O₂
• MW: 298.187724351883
• CID: 6822441
• PubChem ID: 133551899
• Update Time: 2025-03-03

3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223050-70-0
• 3-Methyl-1-(2-tolyl)-1H-pyrazole-4-boronic acid pinacol ester
• CS-30059

• Inchi： 1S/C17H23BN2O2/c1-12-9-7-8-10-15(12)20-11-14(13(2)19-20)18-21-16(3,4)17(5,6)22-18/h7-11H,1-6H3
• InChI Key： CVUYINKZTQDFDV-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C3C=CC=CC=3C)N=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 298.1852581Da
• Monoisotopic Mass: 298.1852581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų